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Compound of Interest

Compound Name: 7-Nitro-1-tetralone

Cat. No.: B1293709

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 7-Nitro-1-
tetralone, a key intermediate in various research and development applications. The following

sections detail the compound's properties, associated hazards, and recommended procedures
for its safe use and disposal.

Compound Identification and Properties

7-Nitro-1-tetralone is a bicyclic aromatic hydrocarbon and a ketone.[1] It is crucial to be aware
of its physical and chemical properties to handle it safely.
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Property

Value

Source(s)

Chemical Name

7-nitro-3,4-dihydro-2H-

naphthalen-1-one

[2]

CAS Number 40353-34-2 [2][3]
Molecular Formula C10HoNOs3 [2][3]
Molecular Weight 191.18 g/mol [2][3]
Pale-yellow to off-white solid;
Appearance [4]
powder to crystal
Melting Point 108-109 °C ChemicalBook
Boiling Point 349.1 £ 31.0 °C (Predicted) ChemicalBook
- Insoluble in water.[5][6] Inferred from general
Solubility ) ) ]
Soluble in organic solvents. properties
2-8°C, sealed in a dry, well-
Storage [4]

ventilated place.[4][7]

Hazard Identification and Classification

7-Nitro-1-tetralone is classified as harmful if swallowed.[2][3] Appropriate precautions must be

taken to avoid exposure.

Hazard Class

GHS Pictogram

Signal Word

Hazard Statement

Acute Toxicity, Oral

GHSO07 (Exclamation
(Category 4) Mark)

Warning

H302: Harmful if

swallowed

Precautionary Statements:[3]

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.
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e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.
e P330: Rinse mouth.
e P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information

While specific toxicological data for 7-Nitro-1-tetralone is limited to acute oral toxicity, data
from structurally similar nitroaromatic compounds can provide insights into potential hazards.
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Exposure Route

Data for 7-Nitro-1-tetralone

Toxicological Profile of
Structurally Similar
Nitroaromatic Compounds

Oral

Acute Toxicity Category 4
(H302): Harmful if swallowed.

[2](3]

Dinitrotoluene isomers have
been shown to cause weight
loss, mortality, cyanosis, and
anemia in animal studies.

Dermal

No specific data available.

Skin contact with TNT can
cause irritation and a yellow-
orange discoloration of the
skin. Prolonged exposure to
some nitroaromatics has been

linked to skin sensitization.

Inhalation

No specific data available.

Inhalation of nitroaromatic
compounds can lead to
respiratory tract irritation.
Animal studies on
dinitrotoluene have shown

effects on the spleen and liver.

Carcinogenicity

No specific data available.

Some nitroaromatic
compounds are listed as
possible human carcinogens

based on animal studies.

Mutagenicity

No specific data available.

Certain nitroaromatic
compounds have shown
mutagenic properties in

bacterial assays.

Note: The toxicological information for similar compounds is provided for context and to

emphasize the need for caution. The toxicological properties of 7-Nitro-1-tetralone have not

been fully investigated.
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Experimental Protocols for Safe Handling and
Storage

Adherence to strict safety protocols is mandatory when working with 7-Nitro-1-tetralone.

Engineering Controls

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[5][6]

o Ensure that eyewash stations and safety showers are readily accessible and in good working
order.[6]

Personal Protective Equipment (PPE)

» Eye Protection: Wear chemical safety goggles or a face shield.

e Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for
integrity before each use.

» Skin and Body Protection: Wear a lab coat and other protective clothing to prevent skin
exposure.[6]

Handling Procedures

e Avoid inhalation of dust.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.[7]

Keep containers tightly closed when not in use.

Storage Procedures

e Store in a cool (2-8°C), dry, and well-ventilated area.[4]

» Keep containers tightly sealed.
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» Store away from incompatible materials such as strong oxidizing agents and strong bases.

Reactivity and Stability

While specific stability data for 7-Nitro-1-tetralone is not readily available, its chemical

structure as a nitroaromatic ketone suggests potential reactivity hazards.

Condition

Incompatible Materials / Potential Hazards

Strong Oxidizing Agents

May react violently, posing a fire or explosion

risk.

Strong Bases

Primary and secondary nitro compounds can act
as acids in the presence of a strong base,
forming nitronate salts. This can lead to

unexpected reactions.

Thermal decomposition can lead to the release

Heat of irritating gases and vapors, including nitrogen
oxides and carbon monoxide.[6]
Light Some nitroaromatic compounds are light-
19

sensitive. Store in opaque or amber containers.

Emergency Procedures
Spill Response

Click to download full resolution via product page
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Caption: Workflow for responding to a chemical spill of 7-Nitro-1-tetralone.

First Aid Measures

 If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.
[3] Do NOT induce vomiting.[5][6]

« If on Skin: Immediately flush with plenty of water for at least 15 minutes.[5] Remove
contaminated clothing.

 Ifin Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids
open.[5][8]

« If Inhaled: Move person to fresh air. If breathing is difficult, give oxygen.[5][6]

Disposal Considerations

Dispose of 7-Nitro-1-tetralone and its containers in accordance with local, regional, and
national regulations.[5]
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Unused or Expired
7-Nitro-1-tetralone

Segregate as
Nitroaromatic Waste

Label Container Clearly:
'Hazardous Waste'
'7-Nitro-1-tetralone'

Store in a Designated,
Secure Area

Contact Certified
Hazardous Waste Disposal Service

Maintain Disposal Records

Click to download full resolution via product page
Caption: Recommended workflow for the disposal of 7-Nitro-1-tetralone.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for
professional safety training and institutional safety protocols. Always consult the Safety Data
Sheet (SDS) and your institution's Environmental Health and Safety (EHS) department for
specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [7-Nitro-1-tetralone: A Comprehensive Technical Guide
to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293709#safety-and-handling-precautions-for-7-
nitro-1-tetralone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://en.wikipedia.org/wiki/1-Tetralone
https://pubchem.ncbi.nlm.nih.gov/compound/7-Nitro-1-tetralone
https://www.sigmaaldrich.com/SG/en/product/aldrich/cds001254
https://www.rlavie.com/Tetralone/7-Nitro-1-tetralone.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13303~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2014:36:42~~1-Tetralone~~
https://www.fishersci.com/store/msds?partNumber=AC138310250&productDescription=ALPHA-TETRALONE%2C+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/n9829?userType=undefined
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec3
https://www.benchchem.com/product/b1293709#safety-and-handling-precautions-for-7-nitro-1-tetralone
https://www.benchchem.com/product/b1293709#safety-and-handling-precautions-for-7-nitro-1-tetralone
https://www.benchchem.com/product/b1293709#safety-and-handling-precautions-for-7-nitro-1-tetralone
https://www.benchchem.com/product/b1293709#safety-and-handling-precautions-for-7-nitro-1-tetralone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1293709?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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